8-Chloropyrido[2,3-d]pyridazine

• IUPAC Name: 8-chloropyrido[2,3-d]pyridazine
• InChI: InChI=1S/C7H4ClN3/c8-7-6-5(4-10-11-7)2-1-3-9-6/h1-4H
• InChI Key: KIEMDHJPRIFLDJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=CN=NC(=C2N=C1)Cl
• Molecular Formula: C7H4ClN3
• DSSTOX Substance ID: DTXSID00178238
• Molecular Weight: 165.58 g/mol
• CAS RN: 23590-59-2

Description

Synthesis Analysis

Pyridazine synthesis involves a Lewis acid-mediated inverse electron demand Diels-Alder reaction between 3-monosubstituted s-tetrazine and silyl enol ethers. Pyrido[2,3-d]pyridazin-5-one and -8-one have been synthesized by several methods and converted into 5- and 8-chloropyrido[2,3-d]pyridazine.

Molecular Structure Analysis

The pyridazine ring is characterized by weak basicity, a high dipole moment that subtends π-π stacking interactions, and robust, dual hydrogen-bonding capacity that can be of importance in drug-target interactions. These properties contribute to unique applications in molecular recognition.

Chemical Reactions Analysis

The pyridazine ring is endowed with unique physicochemical properties, contributing to unique applications in molecular recognition. The inherent polarity, low cytochrome P450 inhibitory effects, and potential to reduce interaction of a molecule with the cardiac hERG potassium channel add additional value in drug discovery and development.

Physical And Chemical Properties Analysis

8-Chloropyrido[2,3-d]pyridazine has a molecular weight of 165.58. It has a density of 1.437g/cm3 and a boiling point of 387.8ºC at 760mmHg.

Scientific Research Applications

Synthesis and Structural Analysis

Pyridazine derivatives, including 8-Chloropyrido[2,3-d]pyridazine, have been explored for their significant biological properties, such as anti-tumor and anti-inflammatory activities. These compounds, characterized using various techniques like NMR, IR, mass spectrometry, and X-ray diffraction, provide insights into their molecular structures and potential applications in medical research (Sallam et al., 2021).

Medicinal Chemistry

In medicinal chemistry, pyridazine derivatives have been investigated for their role as human rhinovirus (HRV) inhibitors. Specifically, chloro-pyridazine piperazines, presumably including derivatives of 8-Chloropyrido[2,3-d]pyridazine, have demonstrated potential in inhibiting HRV-3 with low cytotoxicity, highlighting their therapeutic potential (Wang et al., 2011).

Corrosion Inhibition

Another application of pyridazine derivatives is in the field of corrosion inhibition. These compounds have been shown to protect mild steel surfaces, particularly in acidic environments. Their efficiency in inhibiting corrosion is attributed to the interaction of the pyridazine ring with the steel surface, suggesting their potential use in industrial applications (Mashuga et al., 2017).

Agrochemical Applications

Pyridazine derivatives are also employed in agriculture. They have been used as herbicides, exhibiting significant herbicidal activities. The effectiveness of these compounds in controlling weed growth in agriculture demonstrates their versatility and importance in crop management (Xu et al., 2008).

Mechanism of Action

While the specific mechanism of action for 8-Chloropyrido[2,3-d]pyridazine is not explicitly mentioned in the search results, pyridazine derivatives have been found to exhibit a wide range of pharmacological activities.

Safety and Hazards

While specific safety and hazard information for 8-Chloropyrido[2,3-d]pyridazine was not found, pyridazine compounds are generally considered hazardous. They are combustible liquids and can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Pyridazine derivatives have emerged as privileged structures in heterocyclic chemistry due to their excellent chemistry and potential applications in medicinal chemistry and optoelectronics. The recent advances in [3 + n] cycloaddition reactions in the pyridazine series illustrate its potential in drug discovery.